Cas no 17856-61-0 (2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI))

2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI) structure
17856-61-0 structure
Product Name:2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI)
CAS No:17856-61-0
MF:C16H23NO
MW:245.359924554825
CID:122594
PubChem ID:98187
Update Time:2025-04-18

2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI)
    • 3-(N-Methyl-N-benzylaminomethyl)norborneol
    • 3-{[methyl(phenylmethyl)amino]methyl}-bicyclo[2.2.1]heptan-2-ol
    • Bicyclo(2.2.1)heptan-2-ol, 3-((methyl(phenylmethyl)amino)methyl)-
    • HMS3087A21
    • 2-Norbornanol, 3-[(benzylmethylamino)methyl]-
    • 3-(N-Benzyl-N-methylaminomethyl)-2-norbornanol
    • CHEMBL1872156
    • WLN: L55 ATJ CQ D1N1&1R
    • Bicyclo[2.2.1]heptan-2-ol, 3-[[methyl(phenylmethyl)amino]methyl]-
    • 3-[[benzyl(methyl)amino]methyl]bicyclo[2.2.1]heptan-2-ol
    • FT-0613839
    • MLS002694766
    • NSC87603
    • NSC-87603
    • 74111-27-6
    • 17856-61-0
    • DTXSID90995552
    • 2-Norbornanol, 3-(benzylmethylaminomethyl)-
    • 3-{[benzyl(methyl)amino]methyl}bicyclo[2.2.1]heptan-2-ol
    • SMR001560686
    • BRN 2839720
    • NSC 87603
    • Inchi: 1S/C16H23NO/c1-17(10-12-5-3-2-4-6-12)11-15-13-7-8-14(9-13)16(15)18/h2-6,13-16,18H,7-11H2,1H3
    • InChI Key: PHMYEAYOKNYDGR-UHFFFAOYSA-N
    • SMILES: OC1C(CN(C)CC2C=CC=CC=2)C2CCC1C2

Computed Properties

  • Exact Mass: 245.17809
  • Monoisotopic Mass: 245.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.094
  • Boiling Point: 355°C at 760 mmHg
  • Flash Point: 158.8°C
  • Refractive Index: 1.574
  • PSA: 23.47
  • LogP: 2.52540
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